1-(O-tolyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(2-methylphenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H10N2O2/c1-8-4-2-3-5-10(8)13-7-9(6-12-13)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key: YHBOCRFSDHSZIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(C=N2)C(=O)O
• Molecular Formula: C11H10N2O2
• DSSTOX Substance ID: DTXSID30633224
• Molecular Weight: 202.21 g/mol
• CAS No.: 75815-76-8

Description

1-(O-tolyl)-1H-pyrazole-4-carboxylic acid, also known as TOPC, is a heterocyclic organic compound that belongs to the pyrazole family. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and catalysis. The synthesis of TOPC has been extensively studied, and the compound has been found to exhibit promising biological and chemical properties.

Scientific Research Applications

Structural and Spectral Analysis

1-(O-tolyl)-1H-pyrazole-4-carboxylic acid and its derivatives have been the subject of extensive research, particularly in structural and spectral analysis. For instance, studies involving 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a closely related compound, have combined experimental and theoretical approaches, including NMR, FT-IR spectroscopy, and X-ray diffraction, to understand its structural properties (Viveka et al., 2016).

Synthesis Techniques

Improved synthesis methods for pyrazole-4-carboxylic acid derivatives have been developed to increase yield and efficiency. One such example is the synthesis of 1H-pyrazole-4-carboxylic acid, which achieved a yield increase from 70% to 97.1% (Dong, 2011).

Antiproliferative Activity

Research on amide derivatives of pyrazole-3-carboxylic acid, like 5-(p-tolyl)-1-(quinolin-2-yl)pyrazole-3-carboxylic acid amides, has revealed promising antiproliferative activities against human cancer cell lines. These compounds have shown effectiveness in inducing apoptotic cell death in cancer cells, highlighting their potential in cancer treatment (Cankara Pirol et al., 2014).

Chemical Reactions and Functionalization

Studies on the functionalization reactions of various pyrazole derivatives, including 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, have explored the conversion of these compounds into different derivatives through reactions with aminophenols, hydroxylamines, and carbazates. This research is significant for understanding the chemical behavior and potential applications of these compounds in various fields (Yıldırım & Kandemirli, 2006).

Catalysis and Ligand Development

Pyrazole-3-carboxylic acids have been utilized in the development of novel ligands for use in medicinal chemistry and metal complex catalysis. This includes the synthesis of N-unsubstituted azides and triazoles based on pyrazole-3(5)-carboxylic acids, which have applications in creating polychelated ligands (Dalinger et al., 2020).

Electroluminescent Materials

The field of electroluminescence has also benefitted from research on pyrazolecarboxylic derivatives. Transition metal complexes with pyrazoledicarboxylic acid derivatives have shown potential in creating highly intense electrochemiluminescent materials, opening new avenues in lighting and display technologies (Feng et al., 2016).

Safety and Hazards

The safety and hazards associated with “1-(O-tolyl)-1H-pyrazole-4-carboxylic acid” would depend on its physical and chemical properties. For example, if it is a solid, it could pose a dust hazard. If it is a liquid, it could pose a spill hazard. Its toxicity would depend on factors such as its mechanism of action and the dose.